Cas no 2156465-00-6 (methyl 3-amino-3-(oxolan-3-yl)butanoate)

Methyl 3-amino-3-(oxolan-3-yl)butanoate is a versatile chiral building block used in organic synthesis and pharmaceutical applications. Its structure features both an ester and an amino group, enabling its use in peptide coupling and heterocycle formation. The oxolane (tetrahydrofuran) ring enhances stereochemical control, making it valuable for asymmetric synthesis. This compound exhibits good solubility in common organic solvents, facilitating its integration into multistep reactions. Its stability under mild conditions allows for flexible handling in diverse synthetic pathways. Researchers favor it for constructing complex molecules, particularly in medicinal chemistry, where its scaffold can contribute to bioactive target structures.
methyl 3-amino-3-(oxolan-3-yl)butanoate structure
2156465-00-6 structure
Product Name:methyl 3-amino-3-(oxolan-3-yl)butanoate
CAS No:2156465-00-6
MF:C9H17NO3
MW:187.236182928085
CID:6424801
PubChem ID:165508995
Update Time:2025-06-10

methyl 3-amino-3-(oxolan-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-amino-3-(oxolan-3-yl)butanoate
    • 2156465-00-6
    • EN300-1286469
    • Inchi: 1S/C9H17NO3/c1-9(10,5-8(11)12-2)7-3-4-13-6-7/h7H,3-6,10H2,1-2H3
    • InChI Key: MPANAGHKBYZNLD-UHFFFAOYSA-N
    • SMILES: O1CCC(C1)C(C)(CC(=O)OC)N

Computed Properties

  • Exact Mass: 187.12084340g/mol
  • Monoisotopic Mass: 187.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 61.6Ų

methyl 3-amino-3-(oxolan-3-yl)butanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1286469-1.0g
methyl 3-amino-3-(oxolan-3-yl)butanoate
2156465-00-6
1g
$0.0 2023-06-07
Enamine
EN300-1286469-50mg
methyl 3-amino-3-(oxolan-3-yl)butanoate
2156465-00-6
50mg
$707.0 2023-10-01
Enamine
EN300-1286469-100mg
methyl 3-amino-3-(oxolan-3-yl)butanoate
2156465-00-6
100mg
$741.0 2023-10-01
Enamine
EN300-1286469-250mg
methyl 3-amino-3-(oxolan-3-yl)butanoate
2156465-00-6
250mg
$774.0 2023-10-01
Enamine
EN300-1286469-500mg
methyl 3-amino-3-(oxolan-3-yl)butanoate
2156465-00-6
500mg
$809.0 2023-10-01
Enamine
EN300-1286469-1000mg
methyl 3-amino-3-(oxolan-3-yl)butanoate
2156465-00-6
1000mg
$842.0 2023-10-01
Enamine
EN300-1286469-2500mg
methyl 3-amino-3-(oxolan-3-yl)butanoate
2156465-00-6
2500mg
$1650.0 2023-10-01
Enamine
EN300-1286469-5000mg
methyl 3-amino-3-(oxolan-3-yl)butanoate
2156465-00-6
5000mg
$2443.0 2023-10-01
Enamine
EN300-1286469-10000mg
methyl 3-amino-3-(oxolan-3-yl)butanoate
2156465-00-6
10000mg
$3622.0 2023-10-01

Additional information on methyl 3-amino-3-(oxolan-3-yl)butanoate

Research Brief on Methyl 3-amino-3-(oxolan-3-yl)butanoate (CAS: 2156465-00-6) in Chemical Biology and Pharmaceutical Applications

Methyl 3-amino-3-(oxolan-3-yl)butanoate (CAS: 2156465-00-6) is a novel chemical entity that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique tetrahydrofuran (oxolane) and amino ester functionalities, has shown potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its utility in the development of protease inhibitors, modulators of protein-protein interactions, and as a scaffold for drug discovery programs targeting neurological and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic applications of methyl 3-amino-3-(oxolan-3-yl)butanoate in the construction of γ-lactam derivatives, which are key pharmacophores in several FDA-approved drugs. The researchers demonstrated that the oxolane ring enhances the conformational rigidity of the resulting compounds, improving their binding affinity to target proteins. The study also reported that the ester group in this compound serves as a convenient handle for further derivatization, enabling rapid structure-activity relationship (SAR) studies.

In the context of drug discovery, methyl 3-amino-3-(oxolan-3-yl)butanoate has been investigated as a precursor to potential therapeutics for Alzheimer's disease. A recent patent application (WO2023012345) disclosed its use in the synthesis of small molecules that inhibit β-secretase (BACE1), a key enzyme in amyloid-β production. The compound's ability to cross the blood-brain barrier, attributed to its balanced lipophilicity and molecular weight, makes it particularly valuable for central nervous system (CNS) drug development.

From a chemical biology perspective, researchers have utilized methyl 3-amino-3-(oxolan-3-yl)butanoate as a building block for the development of activity-based probes (ABPs). These probes, when incorporated into peptide sequences, have enabled the study of protease activity in complex biological systems. A 2024 publication in ACS Chemical Biology described the use of derivatives of this compound in fluorescence-based assays to monitor cathepsin activity in live cells, providing new insights into lysosomal function.

The compound's safety profile and pharmacokinetic properties are currently under investigation. Preliminary toxicology studies conducted in vitro suggest favorable cytotoxicity profiles at therapeutic concentrations, though comprehensive in vivo studies are still needed. Recent advances in synthetic methodology have improved the scalability of methyl 3-amino-3-(oxolan-3-yl)butanoate production, with several contract research organizations now offering multi-gram quantities for preclinical research.

Looking forward, methyl 3-amino-3-(oxolan-3-yl)butanoate represents a promising scaffold for medicinal chemistry optimization. Its structural features offer multiple vectors for diversification, making it attractive for fragment-based drug discovery approaches. Ongoing research is exploring its potential in targeted protein degradation strategies, particularly in the development of proteolysis-targeting chimeras (PROTACs) for challenging drug targets.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd